
An In-Depth Technical Guide to Calcium Imaging
with Calcium Green-1

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: calcium green

CAS No.: 138067-55-7

Cat. No.: B1177981

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and techniques for utilizing

Calcium Green-1, a fluorescent indicator for visualizing intracellular calcium (Ca²⁺) dynamics.

This document will detail the indicator's properties, provide a step-by-step experimental

protocol, and illustrate its application in studying cellular signaling pathways.

Introduction to Calcium Imaging and Calcium
Green-1
Calcium imaging is a vital technique for investigating the intricate roles of Ca²⁺ as a ubiquitous

second messenger in a vast array of cellular processes, including neurotransmission, muscle

contraction, gene expression, and apoptosis.[1] Fluorescent indicators that exhibit changes in

their spectral properties upon binding to Ca²⁺ are essential tools for these studies.

Calcium Green-1 is a visible light-excitable fluorescent indicator derived from fluorescein.[2] It

demonstrates a significant increase in fluorescence intensity upon binding to Ca²⁺, with

minimal wavelength shift.[3] This property makes it a valuable tool for monitoring fluctuations in
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intracellular Ca²⁺ concentrations in real-time. Compared to other indicators like Fluo-3,

Calcium Green-1 is more fluorescent at low Ca²⁺ levels, which aids in establishing baseline

calcium concentrations and enhancing the visibility of resting cells.[4][5]

Physicochemical and Spectroscopic Properties of
Calcium Green-1
A thorough understanding of the quantitative properties of Calcium Green-1 is crucial for

designing and interpreting calcium imaging experiments. The key parameters are summarized

in the table below.

Property Value References

Excitation Wavelength (λex) ~506 nm [2][3]

Emission Wavelength (λem) ~531 nm [2][3]

Dissociation Constant (Kd) for

Ca²⁺
~190 nM [2]

Quantum Yield (Φ) ~0.75 (Ca²⁺-saturated) [2]

Fluorescence Intensity

Increase
~14-fold [2][3]

Formulations
Acetoxymethyl (AM) ester,

Salt, Dextran conjugate
[2]

Experimental Protocol: Calcium Imaging with
Calcium Green-1 AM
This section provides a detailed methodology for loading cells with the acetoxymethyl (AM)

ester form of Calcium Green-1 and subsequent imaging of intracellular calcium dynamics. The

AM ester form is cell-permeant and is cleaved by intracellular esterases to trap the active

indicator within the cell.[1]

Reagents and Materials
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Calcium Green-1, AM

High-quality, anhydrous Dimethyl Sulfoxide (DMSO)

Pluronic® F-127

Probenecid (optional)

Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

Cultured cells on coverslips or in appropriate imaging plates

Fluorescence microscope with appropriate filter sets (e.g., FITC)

Image acquisition and analysis software

Stock Solution Preparation
Calcium Green-1 AM Stock Solution (2-5 mM): Dissolve the contents of a vial of Calcium
Green-1, AM in high-quality, anhydrous DMSO to create a 2-5 mM stock solution. Aliquot into

single-use tubes and store at -20°C, protected from light and moisture.[4]

Pluronic® F-127 Stock Solution (10% w/v): Dissolve Pluronic® F-127 in DMSO to make a

10% (w/v) stock solution. This surfactant aids in the dispersion of the AM ester in aqueous

media.

Probenecid Stock Solution (100 mM): Dissolve probenecid in a suitable buffer or DMSO.

Probenecid is an anion-exchange transport inhibitor that can be used to reduce the leakage

of the de-esterified indicator from the cells.[4]

Cell Loading Protocol
Prepare Loading Buffer: On the day of the experiment, prepare a loading buffer by diluting

the Calcium Green-1, AM stock solution into a physiological buffer (e.g., HBSS) to a final

concentration of 1-5 µM.[4]

Add Pluronic® F-127: Add Pluronic® F-127 from the stock solution to the loading buffer to a

final concentration of 0.02-0.04% (v/v). Vortex briefly to mix.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1177981/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-imaging-with-calcium-green-1
https://www.benchchem.com/product/b1177981/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-imaging-with-calcium-green-1
https://www.benchchem.com/product/b1177981/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-imaging-with-calcium-green-1
https://www.benchchem.com/product/b1177981/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-imaging-with-calcium-green-1
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cal-green-1-am-calcium-green-1-am-version-D12j58dcIp.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cal-green-1-am-calcium-green-1-am-version-D12j58dcIp.pdf
https://www.benchchem.com/product/b1177981/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-calcium-imaging-with-calcium-green-1
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cal-green-1-am-calcium-green-1-am-version-D12j58dcIp.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add Probenecid (Optional): If dye leakage is a concern, add probenecid to the loading buffer

to a final concentration of 1-2.5 mM.

Cell Loading: Remove the cell culture medium and wash the cells once with the physiological

buffer. Add the loading buffer to the cells and incubate for 30-60 minutes at room

temperature or 37°C, protected from light.[4] The optimal loading time and temperature may

vary depending on the cell type.

Wash: After incubation, remove the loading buffer and wash the cells two to three times with

the physiological buffer to remove any extracellular dye.

De-esterification: Incubate the cells in the physiological buffer for an additional 30 minutes at

room temperature to allow for complete de-esterification of the AM ester by intracellular

esterases.

Calcium Imaging
Microscopy Setup: Place the coverslip or imaging plate on the stage of a fluorescence

microscope equipped with a suitable light source and a filter set appropriate for Calcium
Green-1 (e.g., excitation ~490 nm, emission ~525 nm).[4]

Baseline Fluorescence: Acquire a baseline fluorescence image or recording of the resting

cells.

Stimulation: Apply the experimental stimulus (e.g., agonist, drug candidate) to the cells.

Image Acquisition: Record the changes in fluorescence intensity over time. The acquisition

parameters (e.g., exposure time, frame rate) should be optimized to capture the expected

calcium dynamics without causing significant phototoxicity.

Data Analysis: Analyze the acquired images to quantify the changes in intracellular calcium

concentration. This is typically expressed as a change in fluorescence intensity (ΔF) relative

to the baseline fluorescence (F₀), often presented as ΔF/F₀.

Application: Visualizing Glutamate Receptor-
Mediated Calcium Signaling
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Calcium Green-1 is a powerful tool for investigating specific signaling pathways. For example,

it can be used to visualize the increase in intracellular Ca²⁺ following the activation of glutamate

receptors, a key process in neuronal signaling.[6]

Glutamate Receptor Signaling Pathway
Activation of ionotropic glutamate receptors (e.g., NMDA and AMPA receptors) directly gates

the influx of Ca²⁺ into the neuron. Metabotropic glutamate receptors (mGluRs), which are G-

protein coupled receptors (GPCRs), can also lead to an increase in intracellular Ca²⁺ via the

activation of phospholipase C (PLC) and the subsequent production of inositol trisphosphate

(IP₃), which triggers the release of Ca²⁺ from the endoplasmic reticulum (ER).[7][8]
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Glutamate Receptor-Mediated Calcium Signaling
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Caption: Glutamate receptor-mediated calcium signaling pathway.
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Experimental Workflow Diagram
The following diagram illustrates the logical flow of a typical calcium imaging experiment using

Calcium Green-1 AM.
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Experimental Workflow for Calcium Imaging with Calcium Green-1 AM
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Caption: Workflow for Calcium Green-1 AM imaging.
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Conclusion
Calcium Green-1 is a versatile and sensitive fluorescent indicator for monitoring intracellular

calcium dynamics. Its favorable spectroscopic properties and straightforward loading protocol

make it a valuable tool for researchers in various fields, including neuroscience, pharmacology,

and cell biology. By following the detailed protocols and understanding the principles outlined in

this guide, researchers can effectively employ Calcium Green-1 to investigate the complex

roles of calcium in cellular signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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